Cas no 2228488-48-8 (5-chlorothiophen-3-yl sulfamate)

• Product Name: 5-chlorothiophen-3-yl sulfamate
• CAS No: 2228488-48-8
• MF: C₄H₄ClNO₃S₂
• MW: 213.662457466125
• CID: 6200557
• PubChem ID: 165845963
• Update Time: 2025-10-23

5-chlorothiophen-3-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 5-chlorothiophen-3-yl sulfamate
• 2228488-48-8
• EN300-2001856

• Inchi： 1S/C4H4ClNO3S2/c5-4-1-3(2-10-4)9-11(6,7)8/h1-2H,(H2,6,7,8)
• InChI Key： KYLNTVKWSHLACK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CS1)OS(N)(=O)=O

Computed Properties

• Exact Mass: 212.9321130g/mol
• Monoisotopic Mass: 212.9321130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 106Ų

Additional information on 5-chlorothiophen-3-yl sulfamate

Comprehensive Overview of 5-Chlorothiophen-3-yl Sulfamate (CAS No. 2228488-48-8): Properties, Applications, and Research Insights

5-Chlorothiophen-3-yl sulfamate (CAS No. 2228488-48-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a thiophene ring substituted with a chlorine atom at the 5-position and a sulfamate group at the 3-position, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition pathways.

In recent years, the demand for heterocyclic compounds like 5-chlorothiophen-3-yl sulfamate has surged, driven by advancements in medicinal chemistry. Its sulfamate moiety is of particular interest, as similar functional groups are found in FDA-approved drugs for conditions such as epilepsy and cancer. This has led to a spike in searches for "sulfamate derivatives in drug development" and "thiophene-based bioactive molecules," reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, CAS No. 2228488-48-8 is valued for its stability and reactivity under mild conditions. A 2023 study highlighted its role in creating selective carbonic anhydrase inhibitors, a hot topic in neurodegenerative disease research. This aligns with trending queries like "how to synthesize sulfamate esters" and "thiophene applications in CNS drugs," underscoring the compound's interdisciplinary appeal.

Environmental and regulatory considerations are also shaping discussions around 5-chlorothiophen-3-yl sulfamate. While not classified as hazardous, its chlorinated thiophene structure warrants proper handling protocols. Laboratories frequently search for "safe handling of chlorinated heterocycles" and "green chemistry approaches for sulfamates," indicating growing awareness of sustainable practices in chemical synthesis.

The compound's physicochemical properties—including its solubility in polar aprotic solvents and melting point range of 145-148°C—make it suitable for high-throughput screening applications. These characteristics have spurred interest in "thiophene sulfamates as building blocks" and "SAR studies of chlorinated heterocycles," frequently appearing in patent literature for kinase inhibitor development.

Analytical characterization of 2228488-48-8 typically involves LC-MS and NMR spectroscopy, with the sulfamate proton showing distinctive downfield shifts. This technical aspect resonates with search trends like "NMR interpretation of sulfamate compounds" and "mass spectrometry of chlorinated thiophenes," highlighting the compound's utility as a reference standard in analytical chemistry.

Looking ahead, 5-chlorothiophen-3-yl sulfamate is poised to play a pivotal role in fragment-based drug design. Its balanced lipophilicity (LogP ~1.8) and moderate molecular weight (217.67 g/mol) align with current "lead optimization strategies" in pharmaceutical R&D. As computational chemistry advances, queries about "docking studies with thiophene sulfamates" are becoming more prevalent, reflecting the compound's integration into AI-driven drug discovery platforms.

In conclusion, CAS 2228488-48-8 represents a compelling case study in modern medicinal chemistry. Its dual functionality as both a hydrogen bond donor (sulfamate) and electron-withdrawing group (chlorothiophene) continues to inspire innovations across therapeutic areas—from metabolic disorders to infectious diseases—making it a compound worth watching in the evolving landscape of small-molecule research.